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Compound of Interest

Compound Name: 3-Ethylpentanoic acid

Cat. No.: B1595041 Get Quote

In the landscape of pharmaceutical development and chemical synthesis, the unambiguous

identification and characterization of organic molecules are paramount. Even subtle differences

in molecular structure, such as the position of an alkyl branch, can dramatically alter a

compound's physical, chemical, and biological properties. This guide provides a detailed

spectroscopic comparison of 3-Ethylpentanoic acid against key structural isomers and related

compounds, offering researchers a practical framework for distinguishing these molecules

using fundamental analytical techniques.

This document moves beyond a simple recitation of data. It delves into the causal relationships

between molecular structure and spectral output, grounding the interpretation in the principles

of Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass

Spectrometry (MS). The protocols described herein are designed to be self-validating, ensuring

that researchers can confidently apply these methods in their own laboratories.

Molecular Structures Under Investigation
To establish a clear basis for comparison, we will examine 3-Ethylpentanoic acid and three

related carboxylic acids. Two of these are constitutional isomers of 3-Ethylpentanoic acid,

possessing the same molecular formula (C₇H₁₄O₂) and molecular weight (130.18 g/mol ), but

differing in their atomic connectivity. The third is a straight-chain analogue that serves as a

structural baseline.

3-Ethylpentanoic Acid: The primary subject of this guide.
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2-Ethylpentanoic Acid: A constitutional isomer, notable for the ethyl group's position at the

alpha-carbon.

Heptanoic Acid: A straight-chain constitutional isomer.

Pentanoic Acid: A shorter-chain analogue, providing a fundamental comparison.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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